Cas no 1283449-68-2 (N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide
• CAS No: 1283449-68-2
• MF: C₈H₆BrF₃N₂O₃S
• MW: 347.109050273895
• MDL: MFCD16375129
• CID: 5243117
• PubChem ID: 61129737
• Update Time: 2025-06-08

N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide
• N-(2-bromo-4-sulfamoyl-phenyl)-2,2,2-trifluoro-acetamide
• Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]-2,2,2-trifluoro-

• MDL： MFCD16375129
• Inchi： 1S/C8H6BrF3N2O3S/c9-5-3-4(18(13,16)17)1-2-6(5)14-7(15)8(10,11)12/h1-3H,(H,14,15)(H2,13,16,17)
• InChI Key： ITZHMIAPQMYPDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C(F)(F)F)=O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6

Additional information on N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide

Comprehensive Overview of N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide (CAS No. 1283449-68-2)

N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a trifluoroacetamide group and a bromo-sulfamoylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound under keywords like "N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide synthesis", "CAS 1283449-68-2 applications", and "trifluoroacetamide derivatives in drug discovery".

The compound's CAS No. 1283449-68-2 is frequently referenced in patent literature and scientific journals, highlighting its role in developing novel therapeutic agents. Recent trends in AI-driven drug discovery and green chemistry have spurred interest in such intermediates, as they offer potential for optimizing reaction pathways and reducing environmental impact. Questions like "How is N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide used in medicinal chemistry?" or "What are the safety protocols for handling this compound?" are commonly explored by users seeking detailed insights.

From a structural perspective, the bromo and sulfamoyl functional groups in N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide provide reactive sites for further chemical modifications. This versatility aligns with current research priorities, such as targeted drug delivery and covalent inhibitor design. The compound's trifluoroacetyl component also enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

In analytical chemistry, CAS 1283449-68-2 is often characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries such as "How to analyze N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide?". The compound's stability under various conditions is another area of interest, particularly for researchers working on high-throughput screening and combinatorial chemistry.

The growing demand for custom synthesis and building blocks in drug development has further elevated the relevance of N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide. Its compatibility with cross-coupling reactions and catalyzed transformations makes it a preferred choice for constructing complex molecular architectures. Searches related to "scalable synthesis of bromo-sulfamoylphenyl compounds" or "trifluoroacetamide-based reagents" reflect this demand.

Environmental and regulatory considerations are also pivotal when discussing CAS 1283449-68-2. While the compound is not classified as hazardous, adherence to Good Laboratory Practices (GLP) and REACH compliance ensures safe handling. This aligns with the broader industry shift toward sustainable chemistry and responsible sourcing, topics frequently searched by professionals.

In summary, N-(2-bromo-4-sulfamoylphenyl)-2,2,2-trifluoroacetamide (CAS No. 1283449-68-2) is a multifaceted compound with broad utility in modern chemistry. Its integration into drug discovery pipelines and material science underscores its importance, while ongoing research continues to uncover new applications. For those exploring "advanced intermediates in organic synthesis" or "fluorinated acetamides in research", this compound remains a key subject of study.